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Compound of Interest

Compound Name: Benzofuran-2-ylmethanethiol

Cat. No.: B15208174

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of
benzofuran-2-ylmethanethiol, a versatile building block for the synthesis of novel heterocyclic
compounds with potential biological activity. The protocols detailed below offer starting points
for the exploration of its reactivity in key chemical transformations.

Introduction

Benzofuran derivatives are a prominent class of heterocyclic compounds that are widely
distributed in nature and exhibit a broad spectrum of biological activities, including
antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiol group at
the 2-methyl position of the benzofuran scaffold, yielding benzofuran-2-ylmethanethiol,
provides a reactive handle for a variety of chemical modifications. This allows for the
construction of diverse molecular architectures and the exploration of new chemical space in
drug discovery programs.

The nucleophilic nature of the thiol group in benzofuran-2-ylmethanethiol makes it an
excellent partner in S-alkylation, Michael additions, and cycloaddition reactions. These
reactions enable the facile introduction of various substituents and the formation of more
complex heterocyclic systems, paving the way for the development of novel therapeutic agents.
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Synthesis of Benzofuran-2-ylmethanethiol

While a direct synthetic protocol for benzofuran-2-ylmethanethiol is not readily available in
the literature, a plausible route can be adapted from the known synthesis of its furan analog,
furan-2-ylmethanethiol. The proposed synthesis involves a two-step one-pot procedure starting
from the commercially available benzofuran-2-methanol.

Proposed Synthetic Scheme:

Synthesis of Benzofuran-2-ylmethanethiol

Benzofuran-2-methanol

. Thiourea, HCI

Isothiouronium Salt

. NaOH, Heat

Benzofuran-2-ylmethanethiol

S-Alkylation of Benzofuran-2-ylmethanethiol

Benzofuran-2-ylmethanethiol

-X, Base

Thioether Derivative
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Potential Drug Discovery Workflow
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Available at: [https://www.benchchem.com/product/b15208174#using-benzofuran-2-
ylmethanethiol-as-a-building-block-in-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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